3-methyl-1-benzofuran-7-amine hydrochloride
Overview
Description
3-methyl-1-benzofuran-7-amine hydrochloride is a useful research compound. Its molecular formula is C9H10ClNO and its molecular weight is 183.63 g/mol. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-1-benzofuran-7-amine hydrochloride involves the reaction of 3-methyl-1-benzofuran with ammonia followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-methyl-1-benzofuran", "ammonia", "hydrochloric acid" ], "Reaction": [ "3-methyl-1-benzofuran is reacted with excess ammonia in ethanol at room temperature for 24 hours.", "The resulting mixture is then concentrated under reduced pressure to remove excess ammonia and ethanol.", "Hydrochloric acid is added to the residue to form the hydrochloride salt of 3-methyl-1-benzofuran-7-amine.", "The product is then filtered, washed with water, and dried under vacuum to obtain the final product." ] } | |
CAS No. |
164075-30-3 |
Molecular Formula |
C9H10ClNO |
Molecular Weight |
183.63 g/mol |
IUPAC Name |
3-methyl-1-benzofuran-7-amine;hydrochloride |
InChI |
InChI=1S/C9H9NO.ClH/c1-6-5-11-9-7(6)3-2-4-8(9)10;/h2-5H,10H2,1H3;1H |
InChI Key |
KHININBHXYJQHC-UHFFFAOYSA-N |
Canonical SMILES |
CC1=COC2=C1C=CC=C2N.Cl |
Purity |
95 |
Origin of Product |
United States |
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